3-[(Isopropylsulfonyl)amino]-2,2-dimethylpropanoic acid

• Molecular Formula: C8H17NO4S
• Molecular Weight: 223.29 g/mol
• IUPAC Name: 2,2-dimethyl-3-(propan-2-ylsulfonylamino)propanoic acid
• InChI: InChI=1S/C8H17NO4S/c1-6(2)14(12,13)9-5-8(3,4)7(10)11/h6,9H,5H2,1-4H3,(H,10,11)
• InChI Key: MHBILISXZHDNMV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)S(=O)(=O)NCC(C)(C)C(=O)O

Description

3-[(Isopropylsulfonyl)amino]-2,2-dimethylpropanoic acid is a useful research compound. Its molecular formula is C8H17NO4S and its molecular weight is 223.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of methyl 3-amino-2,2-dimethylpropanoate (200 mg, 1.53 mmol) and Et3N (0.64 mL, 4.59 mmol) in 2 mL CH2Cl2 was added isopropylsulfonyl chloride (0.34 mL, 3.05 mmol). The reaction was stirred for 24 h, quenched by the addition of saturated aqueous NaHCO3, extracted with CHCl3, and chromatographed (1:1 hex:EtOAc) to provide methyl 3-[(isopropylsulfonyl)amino]-2,2-dimethylpropanoate (77 mg, 21%) as a solid. 1H NMR (400 MHz, CDCl3), 4.78 (t, 1H, J=6.6 Hz), 3.68 (s, 3H), 3.20-3.11 (m, 3H), 1.36 (d, 6H, J=6.9 Hz), 1.23 (s, 6H). Methyl 3-[(isopropylsulfonyl)amino]-2,2-dimethylpropanoate was hydrolyzed using aqueous NaOH to provide 3-[(isopropylsulfonyl)amino]-2,2-dimethylpropanoic acid, which was used without further purification.